Cas no 126678-67-9 (Cyclohexanepropanenitrile, b-hydroxy-)
126678-67-9 structure
Product Name:Cyclohexanepropanenitrile, b-hydroxy-
CAS No:126678-67-9
MF:C9H15NO
MW:153.221502542496
CID:1220487
PubChem ID:11789410
Update Time:2025-04-20
Cyclohexanepropanenitrile, b-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanepropanenitrile, b-hydroxy-
- 126678-67-9
- AKOS017515653
- 3-cyclohexyl-3-hydroxypropanenitrile
- SCHEMBL4983448
- EN300-764718
-
- Inchi： 1S/C9H15NO/c10-7-6-9(11)8-4-2-1-3-5-8/h8-9,11H,1-6H2
- InChI Key： JTCALPNCEVCXLU-UHFFFAOYSA-N
- SMILES： OC(CC#N)C1CCCCC1
Computed Properties
- Exact Mass: 153.11545
- Monoisotopic Mass: 153.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Cyclohexanepropanenitrile, b-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-764718-1.0g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 1.0g |
$414.0 | 2024-05-22 | |
| Enamine | EN300-764718-0.05g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 0.05g |
$348.0 | 2024-05-22 | |
| Enamine | EN300-764718-0.1g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 0.1g |
$364.0 | 2024-05-22 | |
| Enamine | EN300-764718-0.25g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 0.25g |
$381.0 | 2024-05-22 | |
| Enamine | EN300-764718-0.5g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 0.5g |
$397.0 | 2024-05-22 | |
| Enamine | EN300-764718-2.5g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 2.5g |
$810.0 | 2024-05-22 | |
| Enamine | EN300-764718-5.0g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 5.0g |
$1199.0 | 2024-05-22 | |
| Enamine | EN300-764718-10.0g |
3-cyclohexyl-3-hydroxypropanenitrile |
126678-67-9 | 95% | 10.0g |
$1778.0 | 2024-05-22 |
Cyclohexanepropanenitrile, b-hydroxy- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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